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Compound of Interest |

Compound Name: WB-3559 B
CAS No.: 96053-96-2
Cat. No.: B1683286
- 7

Executive Safety Summary

WB-3559 B (Formula:

) is a bioactive aminolipid and fibrinolytic plasminogen activator originally isolated from
Flavobacterium sp.. As a purified research compound with potent biological activity
(thrombolysis modulation), it must be handled as Hazardous Chemical Waste, not general
biological waste.

CRITICAL WARNING: While WB-3559 B is derived from biological sources, purified fractions
are classified as chemical agents. Do NOT dispose of this compound down the drain or in
standard municipal trash.

Chemical Hazard Profile

Before initiating disposal, verify the state of the reagent. This compound is typically supplied as
a lyophilized powder or a solution in organic solvents (e.g., DMSO/Methanol).
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Property Specification Operational Implication

Identification for waste

Compound Name WB-3559 B _
labeling.
CAS Number 96053-96-2 Required for EHS manifest.[1]
Molecular Weight 652.9 g/mol High MW aminolipid.
Treat as P-Listed equivalent
) o Fibrinolytic Plasminogen (Acutely Hazardous) due to
Bioactivity i i ) . i
Activator biological potency until LD50 is

confirmed.

) Waste stream must be
Soluble in DMSO, Methanol,

Solubility compatible with organic
Chloroform
solvents.
- Stable in aqueous solution; Incineration is the preferred
Stability - ]
heat sensitive destruction method.

Disposal Workflow Logic

The disposal pathway depends entirely on the physical state of the waste (Solid vs. Liquid) and
the concentration.

Decision Matrix: Waste Segregation
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Identify WB-3559 B Waste Type

Contaminated Consumables
(Tips, Tubes, Gloves)

Solid / Lyophilized Powder Liquid Solution
(Expired or Excess) (DMSO/Methanol Stocks)

Do not dissolve Check solvent compatibility Trace amounts only

Segregate into
Halogenated/Non-Halogenated
Solvent Waste

:

FINAL DISPOSAL.:
High-Temperature Incineration

Segregate into
Solid Chemical Waste Container

Double Bag ->
Biohazard/Chemical Burn Box

Click to download full resolution via product page

Figure 1: Decision matrix for segregating WB-3559 B waste streams based on physical state.

Detailed Procedural Protocols
Protocol A: Disposal of Stock Solutions (Liquid)

Context: You have a remaining aliquot of WB-3559 B dissolved in DMSO or Methanol.
e Solvent Compatibility Check:
o If dissolved in DMSO/Methanol: Classify as Non-Halogenated Organic Waste.
o If dissolved in Chloroform/DCM: Classify as Halogenated Organic Waste.
o Transfer: Pour the solution into the appropriate satellite accumulation container.
o Expert Tip: Do not mix with oxidizing acids (e.g., Nitric Acid), as DMSO can react violently.

e Rinsing: Triple rinse the empty vial with the primary solvent (e.g., Methanol). Add the rinsate
to the waste container.
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» Labeling: Affix a hazardous waste label.
o Constituents: "Waste Methanol, WB-3559 B (Trace)."

o Hazard Checkboxes: Flammable, Toxic.

Protocol B: Disposal of Solid Waste (Vials & Powder)

Context: Expired lyophilized powder or spilled solid material.

Containment: Do not attempt to dissolve the powder for disposal. Keep it solid to minimize
volume.

o Packaging: Place the vial (capped) inside a clear, sealable secondary bag (e.g., Ziploc).

o Disposal Stream: Place the sealed bag into the Solid Chemical Waste drum (often a wide-
mouth HDPE drum).

o Spill Management (Powder):

o If powder is spilled, dampen a paper towel with methanol to capture dust (prevent
inhalation).

o Place the towel in the solid waste drum.

Protocol C: Deactivation of Surface Spills

Context: You have spilled a working solution (e.g., 10 uM) on the benchtop.

While WB-3559 B is a stable chemical, its biological activity (fibrinolysis) can be neutralized by
oxidation.

o Absorb: Use absorbent pads to soak up the bulk liquid. Dispose of pads as solid chemical
waste.

o Deactivate: Apply a 10% Sodium Hypochlorite (Bleach) solution to the surface. Allow a
contact time of 15 minutes.
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o Mechanism: Hypochlorite oxidizes the amide bonds and the lipid tail, disrupting the

molecular structure and neutralizing biological activity.
o Clean: Wipe with 70% Ethanol to remove bleach residue.

Regulatory & Compliance Data

Classification

Regulatory Body

Requirement

RCRA (USA)

Not specifically listed (P/U list).

Default to "Characteristic
Waste" (Toxic/Ignitable if in

solvent).

OSHA

Hazardous Chemical.

SDS must be accessible.

Labeling required.

Biosafety

BSL-1/ Chemical Agent.[2]

Although microbial in origin,
purified WB-3559 B is handled
as a chemical, not a
biohazard, unless mixed with

infectious agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://patents.google.com/patent/US4396542A/en
https://patents.google.com/patent/US4396542A/en
https://www.mdpi.com/1660-3397/16/6/187
https://www.mdpi.com/1660-3397/16/6/187
https://www.benchchem.com/product/b1683286#wb-3559-b-proper-disposal-procedures
https://www.benchchem.com/product/b1683286#wb-3559-b-proper-disposal-procedures
https://www.benchchem.com/product/b1683286#wb-3559-b-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1683286?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

